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Compound of Interest

Compound Name: XZ426

Cat. No.: B10854327

Introduction

XZ426 is a potent integrase strand transfer inhibitor (INSTI) with significant anti-HIV activity.[1]
It is a lead candidate that has demonstrated superior efficacy against known drug-resistant
variants of HIV.[1] Proper preparation and storage of XZ426 stock solutions are critical for
maintaining its stability and ensuring accurate and reproducible experimental results. These
application notes provide detailed protocols for the preparation, storage, and handling of XZ426
for research purposes.

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for the preparation of
XZ426 stock solutions.

Table 1: XZ426 Properties

Property Value

Molecular Weight 446.45 g/mol

Formula C22H24F2N404
Appearance Solid, White to yellow powder
CAS Number 1638504-52-5
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Table 2: Solubility of XZ426

Solvent Concentration Method

Ultrasonic and warming, heat

DMSO 100 mg/mL (223.99 mM)
to 60°C

Note: The use of newly opened, non-hygroscopic DMSO is highly recommended as absorbed

water can significantly impact solubility.[1]

Table 3: Stock Solution Preparation Examples

Desired
. Mass (for 1 mL) Mass (for 5 mL) Mass (for 10 mL)
Concentration
1mM 0.446 mg 2.23 mg 4.46 mg
5 mM 2.23 mg 11.15 mg 22.3 mg
10 mM 4.46 mg 22.3 mg 44.6 mg

Table 4: Storage Conditions and Stability

Form Storage Temperature Duration
Powder -20°C 3 years
4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months
-20°C 1 month

Experimental Protocols
Preparation of a 10 mM XZ426 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM XZ426 stock solution.
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Materials:

XZ426 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
 Sterile, conical-bottom microcentrifuge tubes or vials
o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

o Water bath or heat block set to 60°C

 Ultrasonic bath

Procedure:

o Weighing XZ426: Carefully weigh out 4.46 mg of XZ426 powder on a calibrated analytical
balance and transfer it to a sterile microcentrifuge tube.

e Adding Solvent: Add 1 mL of anhydrous, sterile DMSO to the tube containing the XZ426
powder.

 Dissolution:
o Vortex the mixture thoroughly for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in an ultrasonic bath for 10-15
minutes.

o If solids persist, heat the solution in a water bath or heat block at 60°C for 5-10 minutes,
with intermittent vortexing, until the solution is clear.

 Aliquoting: Once the XZ426 is completely dissolved, allow the solution to cool to room
temperature. Aliquot the stock solution into smaller, single-use volumes in sterile
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microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can degrade the

compound.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]

Diagrams
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Caption: Workflow for preparing a 10 mM XZ426 stock solution.
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XZ426 Stock Solution Stability
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Caption: Factors influencing the stability of XZ426 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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